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Abstract

Methyl B-cyanopropionate, a bifunctional organic molecule, serves as a versatile intermediate
in the synthesis of a variety of compounds, notably in the pharmaceutical and chemical
industries. A thorough understanding of its physical properties is paramount for its effective
handling, application in synthetic protocols, and for the safety of laboratory personnel. This
technical guide provides a comprehensive overview of the critical physical and chemical
characteristics of methyl 3-cyanopropionate, supported by experimental protocols and safety
directives. The information presented herein is intended to equip researchers, scientists, and
drug development professionals with the essential knowledge required for the proficient
utilization of this compound in their work.

Introduction: The Molecular Profile of Methyl 3-
Cyanopropionate

Methyl 3-cyanopropionate, also known as methyl 3-cyanopropanoate, is a chemical entity
bearing both a nitrile and an ester functional group.[1][2] This dual functionality imparts a
unique reactivity profile, rendering it a valuable building block in organic synthesis. Its
systematic IUPAC name is methyl 3-cyanopropanoate.[1] The strategic placement of the
cyano and ester groups allows for a range of chemical transformations, making it a precursor in
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the synthesis of various heterocyclic compounds and molecules of pharmaceutical interest,
including anticancer agents and 'dipeptoid’ analogs of cholecystokinin.[3]

A foundational understanding of its physical properties is the cornerstone of its application.
These properties dictate the conditions required for its storage, handling, and use in chemical
reactions, as well as the methodologies for its purification and analysis. This guide will
systematically detail these properties, providing both established data and the experimental
context for their determination.
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Caption: Interconnectivity of the core physical and chemical identifiers of Methyl (3-
Cyanopropionate.

Core Physical and Chemical Properties

The fundamental physical constants of methyl 3-cyanopropionate are summarized in the table
below. These values are critical for a variety of applications, from reaction setup and solvent
selection to purification and analytical characterization.

Property Value Source(s)
Molecular Formula CsH7NO:2 [1][2][4]
Molecular Weight 113.11 g/mol [1][4]

Clear, colorless to almost
Appearance o [31[5]
colorless liquid

Boiling Point 211-216 °C [2][3]
Density 1.08 g/cm3 [3]
Refractive Index (n_D"20) 1.422 [3]

_ _ Not available (Liquid at room
Melting Point
temperature)

Note on Melting Point: While a precise melting point is not readily available in the literature, its
physical state as a liquid at room temperature indicates a melting point below ambient
temperatures.

Solubility Profile

The solubility of a compound is a critical parameter that influences its reactivity, purification,
and formulation. Methyl B-cyanopropionate exhibits the following solubility characteristics:

e Soluble in: Chloroform.[3]

» Miscibility: While comprehensive data is limited, its polar nature, arising from the ester and
nitrile groups, suggests miscibility with a range of common organic solvents. Further
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experimental determination is recommended for specific applications.

The presence of both a polar nitrile group and a moderately polar ester group, combined with a
relatively small alkyl chain, suggests that methyl 3-cyanopropionate will be soluble in polar
organic solvents. Its solubility in less polar solvents like hexane is expected to be limited. For
drug development purposes, its aqueous solubility would be a key parameter to determine
experimentally.

Safety and Handling: A Directive for Laboratory
Personnel

Methyl 3-cyanopropionate is a chemical that requires careful handling due to its potential
hazards. The Globally Harmonized System (GHS) classifications indicate that it is toxic if
swallowed, causes skin irritation, and causes serious eye irritation.[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures and Personal Protective Equipment (PPE):

Given the associated hazards, the following safety protocols are mandatory when handling
methyl 3-cyanopropionate:

e Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors.

o Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). A lab coat should
be worn to protect clothing and skin.
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o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

In case of accidental exposure, immediate and appropriate first aid measures should be taken,
and medical attention should be sought.

Experimental Protocols for the Determination of
Physical Properties

The following section outlines standardized, step-by-step methodologies for the experimental
determination of the key physical properties of methyl 3-cyanopropionate. These protocols are
designed to be self-validating, ensuring the accuracy and reliability of the obtained data.

Determination of Boiling Point (Micro-scale Method)

The boiling point is a fundamental physical property that is indicative of a liquid's volatility and
purity.

Prepare Sample Assemble Apparatus Heat Sample Cool and Observe

@—» Place a few drops in a small test tube. |[—{  Attach the test tube to a thermometer. ~ [——#>| Heat the bath slowly and evenly. — Remove heat and allow to cool. —»@

Insert an inverted capillary tube. Place in a heating bath (e.g., Thiele tube). Observe for a continuous stream of bubbles from the capillary. Record the temperature when the liquid enters the capillary.

Click to download full resolution via product page
Caption: Workflow for the micro-scale determination of boiling point.
Methodology:

o Sample Preparation: Place a small amount (a few drops) of methyl 3-cyanopropionate into a
small-diameter test tube.

o Capillary Insertion: Place a sealed-end capillary tube, open end down, into the test tube.
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o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or a wire.
The bottom of the test tube should be level with the thermometer bulb.

» Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral olil).
Heat the side arm of the Thiele tube gently with a Bunsen burner or a suitable heating
element.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until a steady stream of bubbles is observed.

o Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

» Validation: Repeat the measurement at least twice to ensure reproducibility. A sharp,
consistent boiling point is indicative of a pure sample.

Determination of Density

Density is a measure of mass per unit volume and is a useful parameter for substance
identification and for calculations involving mass-volume conversions.

Methodology:

o Tare a Pycnometer: Accurately weigh a clean, dry pycnometer (a small glass flask of known
volume) on an analytical balance. Record this mass.

 Fill with Sample: Fill the pycnometer with methyl 3-cyanopropionate, ensuring there are no
air bubbles. Insert the stopper and allow any excess liquid to be expelled through the
capillary.

» Equilibrate and Weigh: Place the filled pycnometer in a constant temperature water bath
(e.g., 20°C) to allow it to reach thermal equilibrium. Carefully dry the outside of the
pycnhometer and weigh it.

e Clean and Calibrate with Water: Empty and clean the pycnometer. Fill it with deionized water
and repeat the weighing procedure at the same temperature.
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Calculation: The density of methyl B-cyanopropionate is calculated using the following
formula: Density = (mass of sample / mass of water) x density of water at the measurement
temperature.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a highly sensitive physical property that can be used to identify a substance

and assess its purity.

Methodology:

Calibrate the Refractometer: Calibrate the Abbe refractometer using a standard of known
refractive index, such as distilled water.

Apply the Sample: Place a few drops of methyl 3-cyanopropionate onto the prism of the
refractometer.

Close and llluminate: Close the prism and turn on the light source.

Adjust and Read: Adjust the focus and the compensator to bring the dividing line between
the light and dark fields into sharp focus at the crosshairs of the eyepiece.

Record the Reading: Read the refractive index from the scale. Also, record the temperature
at which the measurement was taken.

Temperature Correction: If the measurement was not made at the standard temperature of
20°C, a correction can be applied. The refractive index of most organic liquids decreases
with increasing temperature.

Applications in Research and Development

The unique chemical structure of methyl 3-cyanopropionate makes it a valuable intermediate in

several areas of chemical synthesis, particularly in the pharmaceutical industry.

Synthesis of Bioactive Molecules: It serves as a precursor for the synthesis of various
biologically active compounds. For instance, it is utilized in the preparation of certain
anticancer agents.[3]
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o Peptidomimetic Design: Methyl 3-cyanopropionate is also employed in the design of
‘dipeptoid’ analogs of cholecystokinin, a peptide hormone involved in physiological
processes in the gastrointestinal system and the central nervous system.[3]

 Building Block in Organic Synthesis: The nitrile group can be hydrolyzed to a carboxylic acid
or reduced to an amine, while the ester group can undergo various transformations such as
hydrolysis, amidation, or reduction. This versatility allows for its incorporation into a wide
range of more complex molecular architectures.

Conclusion

This technical guide has provided a detailed and authoritative overview of the physical
properties of methyl 3-cyanopropionate. By consolidating key data on its molecular
characteristics, solubility, and safety, and by providing robust experimental protocols for the
determination of its physical constants, this document serves as a vital resource for
professionals in research, development, and drug discovery. A comprehensive understanding
and careful application of this knowledge are essential for the safe and effective utilization of
this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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